3-[2-(4-fluorophenyl)ethyl]-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidine

• IUPAC Name: 3-[[3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]methyl]-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H22FN3O/c1-13-19-17(20-22-13)12-21-10-2-3-15(11-21)5-4-14-6-8-16(18)9-7-14/h6-9,15H,2-5,10-12H2,1H3
• InChI Key: ZLUBQBGNZWJFKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CCCC(C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C17H22FN3O
• Molecular Weight: 303.37 g/mol

Description

The compound contains several interesting functional groups. The 4-fluorophenyl group is a type of aryl halide, which is often used in organic synthesis due to its ability to undergo various types of reactions. The compound also contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The 1,2,4-oxadiazole ring is a heterocyclic compound containing one oxygen atom and two nitrogen atoms. This group is known for its wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the individual rings, followed by their connection through the ethyl linker. The fluorophenyl group could potentially be introduced through a halogenation reaction.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. The fluorophenyl group could participate in nucleophilic aromatic substitution reactions, while the piperidine ring could undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. In general, compounds containing fluorophenyl groups tend to be relatively nonpolar and may have high boiling points due to the presence of aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs containing piperidine rings act on the central nervous system, while oxadiazoles have been found to have antimicrobial, antiviral, and anticancer activities.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis. Given the wide range of activities associated with piperidine and oxadiazole rings, this compound could have potential applications in pharmaceuticals or medicinal chemistry.